N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(phenylsulfanylmethyl)benzamide
• InChI: InChI=1S/C20H15F2NOS/c21-16-10-11-19(18(22)12-16)23-20(24)15-8-6-14(7-9-15)13-25-17-4-2-1-3-5-17/h1-12H,13H2,(H,23,24)
• InChI Key: FALLIXIEDKQAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H15F2NOS
• Molecular Weight: 355.4 g/mol

Description

N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFB is a benzamide derivative that has been found to exhibit promising anti-cancer and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide is not fully understood. However, it has been proposed that this compound exerts its anti-cancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. This compound has also been found to induce oxidative stress in cancer cells, leading to cell death. In terms of its anti-inflammatory effects, this compound has been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have a relatively low toxicity profile, making it a potentially safe therapeutic agent. In addition to its anti-cancer and anti-inflammatory effects, this compound has been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical process for tumor growth. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important steps in the metastatic process.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide has several advantages for lab experiments, including its relatively low toxicity profile and its ability to inhibit the growth of various cancer cell lines. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide. One potential direction is to investigate its potential as a combination therapy with other anti-cancer agents. Another direction is to explore its potential as a therapeutic agent for other diseases, such as inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-[(phenylthio)methyl]benzamide has been extensively studied for its anti-cancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anti-cancer properties, this compound has been found to exhibit anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis.